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Compound of Interest

Compound Name: 3,3-Dimethyl-2-oxobutanal

Cat. No.: B1267635

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3,3-Dimethyl-2-oxobutanal, a
significant organic compound with applications in various scientific domains. This document
consolidates its fundamental chemical properties, synthesis protocols, and safety information,
presented in a structured format for ease of reference and comparison.

Core Molecular Data

3,3-Dimethyl-2-oxobutanal, also known as tert-butylglyoxal, is a dicarbonyl compound. Its
core molecular and physical properties are summarized below.
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Property Value Source
Molecular Formula C6H1002 [1112][3]
Molecular Weight 114.14 g/mol [1][4]

Monoisotopic Mass

114.068079557 Da

[1]

CAS Number 4480-47-1 [1][2][5]
IUPAC Name 3,3-dimethyl-2-oxobutanal [1]
t-butylglyoxal, tert-Butylglyoxal,
Synonyms 3,3-dimethyl-2- [1112]
oxobutyraldehyde
Appearance Powder [5]
Boiling Point 128.2°C at 760 mmHg [2]
Melting Point 78-80°C [5]
Density 0.935 g/cm? [2]
Flash Point 34.4°C [2]

Water Solubility

Sparingly soluble (21 g/L at
25°C)

[4]

Structural Information

The structural representation of 3,3-Dimethyl-2-oxobutanal is crucial for understanding its
reactivity and interactions.

Identifier String

SMILES CC(C)(C)C(=0)C=0

nch INChl=1S/C6H1002/c1-6(2,3)5(8)4-7/h4H,1-
3H3

InChlKey ASONUAQLGIPYMA-UHFFFAOYSA-N
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A logical relationship diagram illustrating the progression from the basic molecular formula to its
structural representations and key physical properties is provided below.

Molecular Formula

C6H1002
Molecular Weight IUPAC Name
114.14 g/mol 3,3-dimethyl-2-oxobutanal

Structure (SMILES)
CC(C)(C)C(=0)C=0

Physical Properties
Boiling Point: 128.2°C
Melting Point: 78-80°C

Figure 1: Conceptual Flow of 3,3-Dimethyl-2-oxobutanal Identification

Click to download full resolution via product page

Caption: Figure 1: Conceptual Flow of 3,3-Dimethyl-2-oxobutanal Identification.

Experimental Protocols: Synthesis

While specific experimental details can vary, a general synthesis approach for a related
compound, 3,3-Dimethyl-2-oxobutyric acid, involves the oxidation of a precursor. A similar
oxidative cleavage or other synthetic routes could potentially yield 3,3-Dimethyl-2-oxobutanal.
A patented method for producing 3,3-dimethyl-2-oxobutyric acid involves the oxidation of 3,3-
dimethyl-2-hydroxybutyric acid using oxygen in a basic agueous medium with palladium and
bismuth catalysts.[6] Another approach involves the halogenation of 3,3-dimethylbutyric acid
followed by hydrolysis and oxidation.[7]

Below is a generalized workflow for a potential synthesis based on the oxidation of a precursor
alcohol, which is a common method for producing aldehydes and ketones.
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Figure 2: Generalized Synthesis Workflow
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Hazard Identification

Skin Irritant (H315)

Eye Irritant (H319)
Respiratory Irritant (H335)

Risk Assessment

Exposure Potential
(Inhalation, Dermal, Ocular)

Control Measures

Engineering Controls (Fume Hood)
Administrative Controls (SOPs)
PPE (Gloves, Goggles)

Emergency Procedures

First Aid Measures
Spill Containment

Figure 3: Hazard Assessment and Safety Protocol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 3,3-Dimethyl-2-
oxobutanal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1267635#3-3-dimethyl-2-oxobutanal-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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